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Compound of Interest

Compound Name: (+)-Biotin-ONP

Cat. No.: B13396673

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Biotin-ONP (d-Biotin p-nitrophenyl ester) is a widely utilized reagent for the biotinylation of

primary and secondary amines. The p-nitrophenyl ester serves as a good leaving group,

facilitating the acylation of nucleophilic amines to form a stable amide bond.

Dimethylformamide (DMF) is a common solvent for these reactions due to its ability to dissolve

both the polar biotin derivative and a wide range of organic substrates. This document provides

detailed application notes and protocols for conducting biotinylation reactions using (+)-Biotin-
ONP in DMF.

Reaction Principle
The fundamental reaction involves the nucleophilic attack of an amine on the carbonyl carbon

of the p-nitrophenyl ester of biotin. This results in the formation of a biotinylated conjugate and

the release of p-nitrophenol as a byproduct. The reaction is typically carried out in the presence

of a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), to

neutralize the p-nitrophenol and drive the reaction to completion.
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Data Presentation
Table 1: Physical and Chemical Properties of (+)-Biotin-
ONP

Property Value

Synonyms
(+)-Biotin 4-nitrophenyl ester, d-Biotin p-

nitrophenyl ester, BNP

Molecular Formula C₁₆H₁₉N₃O₅S

Molecular Weight 365.40 g/mol

Appearance White to off-white powder

Melting Point 163-165 °C

Solubility
Soluble in DMF, DMSO, and a mixture of

DMF:AcOH (99:1)

Table 2: General Reaction Parameters for Biotinylation
in DMF
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Parameter
Recommended
Range/Value

Notes

Substrate
Primary or secondary amine-

containing molecule

Ensure substrate is soluble in

DMF.

(+)-Biotin-ONP 1.1 - 2.0 molar equivalents

A slight excess ensures

complete consumption of the

amine.

Solvent Anhydrous DMF

The use of anhydrous solvent

is recommended to prevent

hydrolysis of the ester.

Base
Triethylamine (TEA) or

Diisopropylethylamine (DIPEA)
1.5 - 3.0 molar equivalents

Temperature Room temperature (20-25 °C)

Gentle heating (e.g., 40-50 °C)

can be used to accelerate the

reaction if necessary.

Reaction Time 2 - 24 hours
Reaction progress can be

monitored by TLC or LC-MS.

Experimental Protocols
Protocol 1: General Procedure for the Biotinylation of a
Primary Amine in Solution
This protocol is a general guideline for the biotinylation of a small molecule containing a

primary amine in DMF.

Materials:

Amine-containing substrate

(+)-Biotin-ONP

Anhydrous Dimethylformamide (DMF)
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Triethylamine (TEA)

Thin Layer Chromatography (TLC) plates (e.g., silica gel 60 F254)

Appropriate eluent for TLC (e.g., Dichloromethane/Methanol mixture)

Standard laboratory glassware and stirring equipment

Rotary evaporator

Purification system (e.g., flash chromatography or preparative HPLC)

Procedure:

Preparation: In a clean, dry round-bottom flask, dissolve the amine-containing substrate (1.0

eq) in anhydrous DMF.

Addition of Base: Add triethylamine (1.5 - 3.0 eq) to the solution and stir for 5-10 minutes at

room temperature.

Addition of (+)-Biotin-ONP: Add (+)-Biotin-ONP (1.1 - 1.5 eq) to the reaction mixture.

Reaction: Stir the reaction mixture at room temperature.

Monitoring: Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically

complete within 2-24 hours. The disappearance of the starting amine can be visualized by

TLC (staining with ninhydrin can be helpful if the amine is UV-inactive).

Work-up:

Once the reaction is complete, remove the DMF under reduced pressure using a rotary

evaporator (a high-vacuum pump may be required).

The crude residue can be dissolved in a suitable organic solvent (e.g., ethyl acetate or

dichloromethane) and washed with a mild aqueous acid (e.g., 5% citric acid solution) to

remove excess triethylamine, followed by a wash with saturated sodium bicarbonate

solution to remove p-nitrophenol, and finally with brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: Purify the crude product by flash column chromatography on silica gel or by

preparative HPLC to obtain the pure biotinylated compound.

Protocol 2: Biotinylation of a Peptide on Solid Support
This protocol is adapted for the biotinylation of a resin-bound peptide with a free N-terminal

amine or a lysine side-chain amine.

Materials:

Peptide-resin with a deprotected primary amine

(+)-Biotin-ONP

Anhydrous Dimethylformamide (DMF)

Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Methanol (MeOH)

Solid-phase peptide synthesis vessel

Shaker

Procedure:

Resin Swelling: Swell the peptide-resin in anhydrous DMF for 30-60 minutes.

Biotinylation Solution Preparation: In a separate vial, dissolve (+)-Biotin-ONP (2-5 eq

relative to the resin loading) in anhydrous DMF.

Reaction: Drain the DMF from the swollen resin. Add the (+)-Biotin-ONP solution to the

resin, followed by the addition of DIPEA (3-6 eq).
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Agitation: Shake the reaction vessel at room temperature for 2-4 hours.

Monitoring (Optional): A small sample of the resin can be taken for a Kaiser test to check for

the presence of free primary amines. A negative Kaiser test (colorless or yellow beads)

indicates complete reaction.

Washing: Drain the reaction mixture and wash the resin thoroughly with DMF (3 x), DCM (3

x), and MeOH (3 x).

Drying: Dry the biotinylated peptide-resin under vacuum.

Cleavage and Deprotection: The biotinylated peptide can then be cleaved from the resin and

deprotected using standard procedures (e.g., with a TFA cocktail).

Mandatory Visualization

Preparation Reaction Work-up & Purification

Dissolve Amine Substrate in Anhydrous DMF Add Triethylamine Add (+)-Biotin-ONP Stir at Room Temperature Monitor by TLC/LC-MS Remove DMF Aqueous Work-up Purify by Chromatography Pure Biotinylated Product

Click to download full resolution via product page

Caption: Experimental workflow for the solution-phase biotinylation of an amine with (+)-Biotin-
ONP in DMF.
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Caption: General reaction scheme for the biotinylation of a primary amine using (+)-Biotin-
ONP.

To cite this document: BenchChem. [Application Notes and Protocols: Reaction Conditions
for (+)-Biotin-ONP in DMF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13396673/docs#application-notes-and-protocols-
reaction-conditions-for-biotin-onp-in-dmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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